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For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Despite extensive searches, the primary scientific literature detailing the initial
isolation, structure elucidation, and comprehensive biological testing of 6-Deoxy-9a-
hydroxycedrodorin could not be located. The information presented herein is synthesized
from available chemical database entries and general knowledge of related compounds. As
such, detailed experimental protocols and quantitative spectroscopic data are currently
unavailable. This guide will be updated as more specific information becomes accessible.

Executive Summary

6-Deoxy-9a-hydroxycedrodorin is a complex natural product classified as a limonoid, a
subclass of highly oxygenated tetranortriterpenoids. Limonoids are predominantly found in
plant families such as Meliaceae and Rutaceae. The chemical formula for 6-Deoxy-9a-
hydroxycedrodorin is C27H3409, with a molecular weight of 502.56 g/mol . Its complex
structure suggests a polycyclic framework, characteristic of cedrodorin-type limonoids. While
specific biological activities have not been detailed in accessible literature, related compounds
from the Cedrela genus, a likely source of this molecule, are known for their insecticidal and
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anti-inflammatory properties. This document provides an overview of its known chemical
properties and places it within the broader context of limonoid chemistry and biology.

Chemical Structure and Properties

The definitive chemical structure of 6-Deoxy-9a-hydroxycedrodorin has been inferred from its
systematic name and the structures of related cedrodorin limonoids. A visual representation is
crucial for understanding its chemical reactivity and potential biological interactions.

General Physicochemical Properties

A summary of the basic chemical identifiers and properties for 6-Deoxy-9a-
hydroxycedrodorin is provided in the table below.

Property Value Source

CAS Number 247036-52-8 Generic Chemical Databases
Molecular Formula C27H3409 Generic Chemical Databases
Molecular Weight 502.56 g/mol Generic Chemical Databases

4H-10,12a-Epoxy-7,11-
methano-2H-cyclooctalf]
[1]benzopyran-8-acetic acid, 4-
(3-furanyl)dodecahydro-
Synonyms 6a,12b-dihydroxy-4a,7,9,9- Generic Chemical Databases
tetramethyl-2,14-dioxo-, methyl
ester,
(4S,4aS,6aS,7S,8S,10R,11S,1
2aR,12bS)-

Putative Biological Activity and Signhaling Pathways

While specific studies on 6-Deoxy-9a-hydroxycedrodorin are not available, the broader class
of limonoids from the Meliaceae family, particularly the genus Cedrela, have well-documented
biological activities.
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Insecticidal and Antifeedant Activity

Limonoids are renowned for their insecticidal and antifeedant properties. They can act on
various insect receptors and signaling pathways, leading to feeding deterrence, growth
disruption, and mortality. The potential mechanism of action for limonoids as insect deterrents
is illustrated in the following diagram.

6-Deoxy-9a-hydroxycedrodorin Bindin:
(Limonoid)

Click to download full resolution via product page

Figure 1: Proposed mechanism for limonoid-induced insect antifeedant behavior. (Within 100
characters)

Experimental Protocols (Generalized)

Detailed experimental protocols for the isolation or synthesis of 6-Deoxy-9a-
hydroxycedrodorin are not available. However, a general workflow for the isolation of
limonoids from a plant source like Cedrela odorata can be described.

General Isolation Workflow for Limonoids

The isolation of limonoids from plant material typically involves a series of extraction and
chromatographic steps. A generalized workflow is presented below.
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Solvent Extraction
(e.g., Methanol/Ethanol)

Liquid-Liquid Partitioning
(e.g., Hexane, Ethyl Acetate)
Polar Fraction
Column Chromatography
(Silica Gel)

'

Fraction Collection
and TLC Analysis

Limonoid-rich Fractions

Preparative HPLC

Pure 6-Deoxy-9a-
hydroxycedrodorin
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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